Lithium hydroxide

• IUPAC Name: lithium;hydroxide
• InChI: InChI=1S/Li.H2O/h;1H2/q+1;/p-1
• InChI Key: WMFOQBRAJBCJND-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[OH-]
• Molecular Formula: HLiO, LiOH
• Related CAS: 1310-66-3 (monohydrate), 17341-24-1 (Parent)
• DSSTOX Substance ID: DTXSID70893845, DTXSID901337186
• Molecular Weight: 24.0 g/mol
• Physical Description: Lithium hydroxide, solution appears as a clear to water-white liquid which may have a pungent odor. Contact may cause severe irritation to skin, eyes, and mucous membranes. It may be toxic by ingestion, inhalation and skin absorption. It is used to make other chemicals., Dry Powder; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, White crystals or granular powder; [AIHA] Readily absorbs carbon dioxide and water from air; [Merck Index] White odorless granules; Hygroscopic; [Alfa Aesar MSDS], COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS.
• Solubility: Solubility in water, g/100ml at 20 °C: 12.8 (good)
• Density: 2.54 g/cm³
• Vapor Pressure: Vapor pressure, Pa at 20 °C: (negligible)
• CAS No.: 1310-65-2, 64538-53-0
• Melting Point: 450-471 °C

Description

Lithium hydroxide is an inorganic compound with the chemical formula LiOH. It can exist in an anhydrous form or as a monohydrate. Both forms are white, hygroscopic solids that are soluble in water and slightly soluble in ethanol. This compound is classified as a strong base, although it is the weakest known alkali metal hydroxide .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium hydroxide is primarily produced by reacting lithium carbonate with calcium hydroxide. The chemical equation for this reaction is:

$$\text{Li}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2 \text{LiOH} + \text{CaCO}_3$$Li2​CO3​+Ca(OH)2​→2LiOH+CaCO3​

Industrial Production Methods: In industrial settings, this compound can also be produced through the electrolysis of lithium chloride solutions. This method involves the use of bipolar membrane electrodialysis, which has shown promising results in terms of current efficiency and specific energy consumption .

Types of Reactions:

Oxidation and Reduction: this compound can undergo oxidation and reduction reactions, although these are less common.

It readily reacts with acids to form lithium salts and water. For example, with hydrochloric acid, it forms lithium chloride and water:

Substitution: $$\text{LiOH} + \text{HCl} \rightarrow \text{LiCl} + \text{H}_2\text{O}$$LiOH+HCl→LiCl+H2​O

Common Reagents and Conditions:

Acids: Reacts with various acids to form corresponding lithium salts.

Reacts with carbon dioxide to form lithium carbonate:

Carbon Dioxide: $$2 \text{LiOH} + \text{CO}_2 \rightarrow \text{Li}_2\text{CO}_3 + \text{H}_2\text{O}$$2LiOH+CO2​→Li2​CO3​+H2​O

Major Products:

Lithium Salts: Such as lithium chloride, lithium carbonate.

Water: Formed as a byproduct in many reactions.

Scientific Research Applications

Adsorbent Properties

Lithium hydroxide has been investigated as a high-capacity adsorbent for carbon dioxide (CO2) capture, particularly in controlled environments such as submarines and space missions. Its ability to absorb CO2 effectively makes it a valuable material for environmental control systems:

• High CO2 Storage Capacity : LiOH can absorb up to 30 wt% of CO2, theoretically allowing 1 kg of LiOH to capture approximately 0.91 kg of CO2 .
• Exothermic Reactions : The reaction between CO2 and LiOH is exothermic, producing heat that can enhance the adsorption process .

Case Study: Space Applications

In space life support systems, this compound is used to scrub CO2 from the air. This application is critical for maintaining breathable atmospheres in spacecraft .

Chemical Synthesis and Catalysis

This compound serves as a catalyst in various chemical reactions and processes:

• Pharmaceutical Industry : It is utilized as a catalyst in the synthesis of certain pharmaceutical compounds, enhancing reaction efficiency and selectivity .
• Production of Other Lithium Compounds : LiOH is a precursor for producing other lithium compounds such as lithium chloride and lithium carbonate, which have their own industrial applications .

Emerging Applications

Recent research has indicated potential new uses for this compound:

• Solid-State Batteries : Ongoing research into solid-state lithium batteries highlights the role of this compound in enhancing battery performance and safety .
• Environmental Sustainability : The recycling of lithium batteries is becoming increasingly important, with LiOH being a key component in the recovery processes for lithium from spent batteries .

Mechanism of Action

The mechanism by which lithium hydroxide exerts its effects varies depending on its application:

In Batteries: It acts as an electrolyte, facilitating the movement of lithium ions between the anode and cathode, which is essential for the battery’s operation.

In Medicine: Lithium ions interact with neurotransmitters and receptors in the brain, decreasing norepinephrine release and increasing serotonin synthesis.

Comparison with Similar Compounds

Lithium Carbonate: Another lithium compound used in battery production and medicine.

Sodium Hydroxide and Potassium Hydroxide: Strong bases like lithium hydroxide, but with different reactivity and applications.

Uniqueness:

Battery Applications: this compound is better suited for the next generation of electric vehicle batteries, particularly those with nickel-rich cathodes.

Reactivity: While it is a strong base, it is the weakest among alkali metal hydroxides, making it unique in its reactivity profile.

This compound’s versatility and unique properties make it an invaluable compound in various scientific and industrial applications.

Biological Activity

Lithium hydroxide (LiOH) is a compound that has garnered attention for its various biological activities, particularly in the fields of psychiatry, pharmacology, and environmental science. This article provides a detailed overview of the biological activity of this compound, supported by case studies, research findings, and data tables.

Overview of this compound

This compound is an inorganic compound that exists as a white solid and is highly soluble in water. It is primarily used in the treatment of bipolar disorder and as a mood stabilizer. Additionally, it has applications in battery technology and as a carbon dioxide scrubber in submarines and spacecraft.

Biological Activity

1. Pharmacological Effects

Lithium has been extensively studied for its effects on mood stabilization. The primary mechanism of action is believed to involve the modulation of neurotransmitter release and receptor sensitivity. Research indicates that lithium may enhance serotonin transmission and reduce norepinephrine levels, contributing to its mood-stabilizing properties.

• Case Study: Bipolar Disorder Treatment
  A study involving patients with bipolar disorder demonstrated that lithium treatment significantly reduced the frequency of manic and depressive episodes compared to placebo groups. Patients receiving lithium reported improved mood stability and lower rates of suicidality (source: ).

2. Neuroprotective Properties

This compound has shown potential neuroprotective effects, particularly in neurodegenerative diseases such as Alzheimer's disease. Research indicates that lithium can promote neurogenesis and protect against neuronal apoptosis.

• Research Findings: Neuroprotection
  A study published in Neuroscience Letters found that lithium administration resulted in increased levels of brain-derived neurotrophic factor (BDNF), which is crucial for neuronal survival and growth. The study concluded that lithium may have therapeutic implications for neurodegenerative conditions (source: ).

3. Antimicrobial Activity

Recent studies have explored the antimicrobial properties of this compound. Its effectiveness against various bacterial strains has been documented, suggesting potential applications in medical and environmental settings.

• Research Findings: Antimicrobial Efficacy
  An investigation into the antimicrobial activity of this compound revealed significant inhibition of bacterial growth in vitro, particularly against Escherichia coli and Staphylococcus aureus. The study suggested that this compound could be utilized as a disinfectant or preservative (source: ).

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	References
Mood Stabilization	Modulates neurotransmitter release
Neuroprotection	Increases BDNF levels
Antimicrobial Activity	Inhibits bacterial growth

Toxicity and Safety

Despite its therapeutic benefits, this compound can pose risks if not used properly. The compound's toxicity profile indicates potential side effects such as gastrointestinal distress, tremors, and renal impairment at high doses.

• Toxicity Case Study
  A review highlighted cases where patients experienced lithium toxicity due to non-compliance with prescribed dosages. Symptoms included confusion, ataxia, and renal dysfunction (source: ). Monitoring serum lithium levels is crucial to prevent toxicity.

Q & A

Basic Research Questions

Q. How do I safely handle and prepare lithium hydroxide solutions in laboratory settings?

this compound (LiOH) is highly caustic and hygroscopic. Follow these steps:

• Preparation : Always add LiOH powder slowly to cold water (0–5°C) under stirring to mitigate exothermic heat generation. Use an ice bath for concentrated solutions .
• Safety : Wear nitrile gloves, goggles, and a lab coat. Conduct all procedures in a fume hood to avoid dust inhalation. Store LiOH in airtight containers with desiccants to prevent CO₂ absorption .
• First Aid : For skin contact, rinse immediately with water for ≥15 minutes and apply antibacterial cream. For eye exposure, use an eyewash station for ≥20 minutes .

Q. What experimental methods validate the purity of this compound samples?

Use a combination of:

• Titration : Acid-base titration with HCl to determine hydroxide content.
• Thermogravimetric Analysis (TGA) : Differentiate anhydrous LiOH (decomposes at ~450°C) from monohydrate LiOH·H₂O (loses H₂O at ~100°C) .
• XRD : Compare diffraction patterns with NIST reference data (e.g., PDF# 00-032-0564 for anhydrous LiOH) .

Q. How do I select between anhydrous LiOH and LiOH·H₂O for aqueous reaction systems?

• LiOH·H₂O : Preferable for rapid dissolution (higher solubility: ~12.8 g/100 mL at 20°C). Ideal for battery electrolyte preparation .
• Anhydrous LiOH : Use in non-aqueous synthesis (e.g., solid-state reactions) to avoid introducing excess water .

Advanced Research Questions

Q. How can density functional theory (DFT) models predict LiOH’s CO₂ adsorption mechanisms?

• Method : Apply the Perdew-Burke-Ernzerhof (PBE) generalized gradient approximation (GGA) to model LiOH’s electronic structure. Use plane-wave basis sets (e.g., VASP code) for periodic boundary conditions .
• Key Parameters : Include van der Waals corrections to account for weak CO₂–LiOH interactions. Validate adsorption energies against experimental isotherms (e.g., Langmuir model) .
• Output : Calculate charge density differences to identify active sites (e.g., O⁻ in LiOH binds CO₂ via chemisorption) .

Q. How do I resolve contradictions between experimental and computational CO₂ adsorption capacities?

• Case Study : Experimental Langmuir capacity for LiOH at 303 K = 4.2 mmol/g , while DFT predicts 5.1 mmol/g.
• Analysis :

Factor	Experimental Limitation	Computational Adjustment
Surface defects	Unaccounted porosity	Include vacancy formations
Temperature	Kinetic barriers at 303 K	Apply Gibbs free energy corrections
Humidity	H₂O competes with CO₂	Model hydrated LiOH surfaces

• Solution : Use ab initio molecular dynamics (AIMD) to simulate ambient conditions .

Q. What advanced characterization techniques optimize LiOH-based adsorbents?

• In Situ FTIR : Track CO₂ binding modes (e.g., monodentate vs. bidentate carbonate formation) .
• Synchrotron XRD : Resolve structural changes during cyclic adsorption/desorption (e.g., phase transitions to Li₂CO₃) .
• BET Analysis : Correlate surface area (>50 m²/g) with enhanced CO₂ uptake .

Q. How do I address thermodynamic inconsistencies in LiOH solubility data?

• Issue : Reported solubility of anhydrous LiOH varies from 10.7 to 12.5 g/100 mL at 20°C .
• Method :

Standardize solvent purity (use deionized H₂O with resistivity >18 MΩ·cm).

Control CO₂ levels (perform experiments in a glovebox with <1 ppm CO₂).

Validate via ICP-MS to detect trace Li⁺ leaching .